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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and

safety data for C.I. Pigment Red 146 (CAS No. 5280-68-2), a monoazo naphthol AS pigment.

The information is compiled to support safety assessments and research applications for this

colorant. Due to the limited availability of specific experimental data for Pigment Red 146, this

guide also incorporates a read-across approach, referencing data from structurally similar

naphthol AS pigments to provide a more complete safety profile.

Chemical and Physical Properties
Pigment Red 146 is chemically identified as N-(4-chloro-2,5-dimethoxyphenyl)-3-hydroxy-4-[[2-

methoxy-5-[(phenylamino)carbonyl]phenyl]azo]-2-naphthalenecarboxamide. It is a red powder

that is insoluble in water.[1]

Toxicological Data Summary
The available toxicological data for Pigment Red 146 and structurally related pigments are

summarized below.

Table 1: Acute Toxicity
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Test Species Route Endpoint Result
Reference(s
)

Acute Oral

Toxicity
Rat Oral LD50

> 5000 mg/kg

bw
[2]

Acute Oral

Toxicity
Rat Oral LD50

> 10000

mg/kg bw
[1]

Table 2: Irritation and Sensitization
Test Species Result Reference(s)

Skin Irritation Rabbit Non-irritant [2][3]

Eye Irritation Rabbit Non-irritant [2][3]

Skin Sensitization -
No sensitization effect

known
[2]

Table 3: Genotoxicity
Test System

Metabolic
Activation

Result Reference(s)

Mutagenicity -
Data reported, but not

specified
[4]

Ames Test (Read-

across: Pigment Red

22)

With and without

Positive in S.

typhimurium TA98,

TA100, TA1537 and E.

coli WP2 uvrA

[5]

Chromosome

Aberration (Read-

across: Pigment Red

22)

With and without
Negative in Chinese

hamster ovary cells
[5]
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Table 4: Repeated Dose and Reproductive Toxicity
(Read-Across)

Test Species Duration
NOAEL/LO
AEL

Key
Findings

Reference(s
)

Repeated

Dose Oral

Toxicity with

Reproduction

/Development

al Screening

(OECD 422)

on Pigment

Red 22

Rat

37 days

(males), ~40

days

(females)

-
Low toxicity

observed.
[5]

28-Day Oral

Toxicity

(OECD 407)

on analogue

Naphthol AS

pigments

Rat 28 days

NOAEL =

1000 mg/kg

bw/day

No adverse

effects at the

highest dose.

[5]

Note on Data Gaps: Specific experimental data for Pigment Red 146 on chronic toxicity,

carcinogenicity, and reproductive toxicity are not readily available in the public domain. The

information presented for genotoxicity (in part) and repeated dose/reproductive toxicity is based

on a read-across approach from structurally similar Naphthol AS pigments, a method

considered justifiable due to their similar bioavailability and toxicological profiles.[5]

Experimental Protocols
While specific experimental reports for Pigment Red 146 are scarce, the methodologies for

key toxicological assessments are standardized through internationally recognized guidelines,

such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Following OECD Guideline 423)
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The acute oral toxicity is typically determined using a stepwise procedure with a limited number

of animals.

Acute Oral Toxicity Protocol (OECD 423)

Start: Dose 3 animals of one sex Observe for 14 days
(mortality, clinical signs) 2-3 animals die?

Re-test at a lower dose

Yes

0-1 animal dies?No

Endpoint: Determine LD50 cutoffTest at a higher dose

Yes

Confirm with 3 more animals
at the same dose

No

Click to download full resolution via product page

Caption: Workflow for an acute oral toxicity study following OECD Guideline 423.

Bacterial Reverse Mutation Test (Ames Test) (Following
OECD Guideline 471)
This assay evaluates the potential of a substance to induce gene mutations in bacteria.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b035983?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ames Test Protocol (OECD 471)

Treatment

Prepare bacterial strains
(e.g., S. typhimurium)

Plate Incorporation Method Pre-incubation Method

Test substance + Bacteria
(-S9 mix)

Test substance + Bacteria
(+S9 mix)

Incubate plates for 48-72 hours

Count revertant colonies

Analyze data for dose-dependent increase

Conclusion:
Mutagenic or Non-mutagenic

Click to download full resolution via product page

Caption: General workflow for the Bacterial Reverse Mutation (Ames) Test.
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In Vitro Chromosome Aberration Test (Following OECD
Guideline 473)
This test identifies substances that cause structural damage to chromosomes in cultured

mammalian cells.

In Vitro Chromosome Aberration Test Protocol (OECD 473)

Exposure

Culture mammalian cells
(e.g., CHO, human lymphocytes)

Short-term exposure
(+/- S9 mix)

Continuous exposure
(- S9 mix)

Harvest cells at metaphase

Prepare and stain chromosome slides

Microscopic analysis for
chromosomal aberrations

Statistical analysis of results

Conclusion:
Clastogenic or Non-clastogenic
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Red 146]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035983#pigment-red-146-toxicological-data-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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